Cas no 2224371-73-5 (N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide)

• Product Name: N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide
• CAS No: 2224371-73-5
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 5411400
• PubChem ID: 136512959
• Update Time: 2025-11-06

N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1349478337
• N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide
• AKOS033282176
• 2224371-73-5
• EN300-6544045

• Inchi： 1S/C17H21N3O/c1-11-13(12-7-5-6-8-14(12)19-11)9-16(21)20-15(10-18)17(2,3)4/h5-8,15,19H,9H2,1-4H3,(H,20,21)
• InChI Key： UGKKNQVDKKITSC-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C)NC2C=CC=CC1=2)NC(C#N)C(C)(C)C

Computed Properties

• Exact Mass: 283.168462302g/mol
• Monoisotopic Mass: 283.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.7Ų

Additional information on N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide

Research Brief on N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide (CAS: 2224371-73-5)

N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide (CAS: 2224371-73-5) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole-acetamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The structural features of this molecule, including the cyano and dimethylpropyl groups, contribute to its distinct pharmacological properties, making it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide. In vitro and in vivo experiments have demonstrated its efficacy in targeting specific pathways involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to induce apoptosis in cancer cell lines has been attributed to its interaction with Bcl-2 family proteins.

The synthesis and optimization of N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide have also been a focal point of recent research. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to enhance its bioavailability and target specificity. A notable breakthrough was achieved by a research team at the University of Cambridge, who developed a more efficient synthetic route for this compound, significantly improving its yield and purity. These advancements are critical for its potential transition from preclinical studies to clinical trials.

Despite its promising therapeutic potential, challenges remain in the development of N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to ensure its viability as a drug candidate. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Furthermore, toxicological studies are underway to assess its safety profile in animal models, which will be pivotal for its future clinical application.

In conclusion, N-(1-Cyano-2,2-dimethylpropyl)-2-(2-methyl-1H-indol-3-yl)acetamide (CAS: 2224371-73-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising biological activities position it as a potential candidate for the treatment of inflammatory diseases and cancer. Continued research and development efforts are essential to fully realize its therapeutic potential and address the existing challenges. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective pharmaceutical agents.